Cas no 1806945-35-6 (3-Cyano-2-(difluoromethyl)-5-fluoro-4-nitropyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-fluoro-4-nitropyridine
• CAS No: 1806945-35-6
• MF: C₇H₂F₃N₃O₂
• MW: 217.104891300201
• CID: 4874434
• Update Time: 2025-06-08

3-Cyano-2-(difluoromethyl)-5-fluoro-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-fluoro-4-nitropyridine

• Inchi： 1S/C7H2F3N3O2/c8-4-2-12-5(7(9)10)3(1-11)6(4)13(14)15/h2,7H
• InChI Key： VOMLEIHZXBARQK-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(C#N)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 1.2
• Topological Polar Surface Area: 82.5

Additional information on 3-Cyano-2-(difluoromethyl)-5-fluoro-4-nitropyridine

Introduction to 3-Cyano-2-(difluoromethyl)-5-fluoro-4-nitropyridine (CAS No. 1806945-35-6)

3-Cyano-2-(difluoromethyl)-5-fluoro-4-nitropyridine, with the chemical formula C₇H₂F₃N₂O₂, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are known for their diverse biological activities and potential applications in drug development. The presence of multiple fluorine atoms and a cyano group in its structure contributes to its unique chemical properties, making it a valuable intermediate in synthetic chemistry.

The CAS number 1806945-35-6 is a unique identifier that distinguishes this compound from others in chemical databases. This numbering system ensures precise identification and tracking of chemical substances throughout research, development, and commercialization processes. The product name 3-Cyano-2-(difluoromethyl)-5-fluoro-4-nitropyridine provides a clear and detailed description of its molecular structure, which is crucial for chemists and researchers working on its synthesis and applications.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved bioavailability. The difluoromethyl group in this compound is particularly noteworthy, as it can significantly influence the pharmacokinetic properties of molecules derived from it. This feature makes 3-Cyano-2-(difluoromethyl)-5-fluoro-4-nitropyridine an attractive building block for the development of novel therapeutic agents.

The nitro group in the molecule plays a critical role in its reactivity and functionality. Nitro compounds are widely used in medicinal chemistry due to their ability to act as electrophiles in various reactions. The combination of a nitro group with a cyano group in 3-Cyano-2-(difluoromethyl)-5-fluoro-4-nitropyridine creates a versatile intermediate that can be further modified to produce a wide range of pharmacologically active compounds.

Recent studies have highlighted the potential of fluorinated nitropyridines as scaffolds for antiviral and anticancer drugs. The fluoro substituents contribute to the lipophilicity and binding affinity of these compounds, making them promising candidates for drug discovery. For instance, researchers have explored derivatives of 3-Cyano-2-(difluoromethyl)-5-fluoro-4-nitropyridine as inhibitors of kinases and other enzymes involved in cancer progression.

The synthesis of 3-Cyano-2-(difluoromethyl)-5-fluoro-4-nitropyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, nitration, and cyanation processes. The use of advanced catalytic systems has improved the efficiency of these reactions, enabling researchers to produce this compound on a larger scale.

In addition to its pharmaceutical applications, 3-Cyano-2-(difluoromethyl)-5-fluoro-4-nitropyridine has shown promise in agrochemical research. Fluorinated pyridines are known for their effectiveness as intermediates in the synthesis of herbicides and pesticides. The difluoromethyl and fluoro groups enhance the stability and activity of these agrochemicals, making them more effective against pests while minimizing environmental impact.

The growing demand for high-quality intermediates like 3-Cyano-2-(difluoromethyl)-5-fluoro-4-nitropyridine has led to advancements in synthetic methodologies and process optimization. Continuous flow chemistry, for example, has enabled researchers to produce complex molecules more efficiently and sustainably. These innovations are crucial for meeting the increasing need for specialized chemicals in drug discovery and industrial applications.

The safety and handling of 3-Cyano-2-(difluoromethyl)-5-fluoro-4-nitropyridine require adherence to strict chemical safety protocols. While it is not classified as a hazardous substance, proper storage conditions are essential to maintain its stability and prevent degradation. Researchers should follow established guidelines for working with organic compounds, including the use of personal protective equipment (PPE) and appropriate ventilation.

In conclusion, 3-Cyano-2-(difluoromethyl)-5-fluoro-4-nitropyridine (CAS No. 1806945-35-6) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents and crop protection chemicals. As research continues to uncover new applications for fluorinated nitropyridines, this compound will remain at the forefront of chemical innovation.